N4-Benzyl-2,6-dichloroisonicotinamide

• IUPAC Name: N-benzyl-2,6-dichloropyridine-4-carboxamide
• InChI: InChI=1S/C13H10Cl2N2O/c14-11-6-10(7-12(15)17-11)13(18)16-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,18)
• InChI Key: FMICAMHYUFNJME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC(=NC(=C2)Cl)Cl
• Molecular Formula: C13H10Cl2N2O
• DSSTOX Substance ID: DTXSID50381912
• Molecular Weight: 281.13 g/mol
• CAS No.: 182224-71-1

Description

N4-Benzyl-2,6-dichloroisonicotinamide is a useful research compound. Its molecular formula is C13H10Cl2N2O and its molecular weight is 281.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis Applications

• Modification of Alcohols and Carboxylic Acids : A study by Kurosu and Li (2009) describes the efficient activation of alcohols and carboxylic acids using a related compound, highlighting its utility in transforming a wide variety of alcohols into ethers with excellent yields. This compound could potentially serve as a protective group in organic synthesis, offering a route for the selective deprotection of ethers under controlled conditions (Kurosu & Li, 2009).

• Suzuki Coupling Reactions : Yang, Wang, and Corte (2003) described a regioselective Suzuki coupling of 2,6-dichloronicotinamide with aryl boronic acids, showcasing the utility of related compounds in facilitating selective cross-coupling reactions. This synthesis route emphasizes the potential of such compounds in constructing complex organic molecules, which could be relevant for N4-Benzyl-2,6-dichloroisonicotinamide's applications in synthetic chemistry (Yang, Wang, & Corte, 2003).

Biological Activity

• Potential Insecticidal Activity : Reyes-García and Cid (2016) explored the synthesis of possible nicotinic agonists with potential insecticidal activity. By reacting related compounds with other chemicals, they obtained products that could serve as lead compounds for the development of new insecticides. This suggests that derivatives of this compound might also possess insecticidal properties or could be intermediates in the synthesis of such agents (Reyes-García & Cid, 2016).

• Antimycobacterial Agents : Malwal et al. (2012) reported on thiol-activated sources of sulfur dioxide (SO₂) as antimycobacterial agents. They demonstrated that N-Benzyl-2,4-dinitrobenzenesulfonamide, a compound with a somewhat similar structure, had significant potency against Mycobacterium tuberculosis, suggesting that this compound could also be investigated for its potential antimicrobial activities or as a precursor in the synthesis of antimycobacterial agents (Malwal et al., 2012).